Cas no 1427195-11-6 (4-Fluoromethyl-pyrimidine-5-carbonitrile)

4-Fluoromethyl-pyrimidine-5-carbonitrile is a fluorinated pyrimidine derivative featuring a nitrile functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, combining a fluoromethyl substituent with a pyrimidine core, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The electron-withdrawing nitrile group further facilitates modifications, enabling applications in the development of bioactive compounds. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors and other small-molecule therapeutics. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial-scale synthesis.
4-Fluoromethyl-pyrimidine-5-carbonitrile structure
1427195-11-6 structure
Product Name:4-Fluoromethyl-pyrimidine-5-carbonitrile
CAS No:1427195-11-6
MF:C6H4FN3
MW:137.114463806152
MDL:MFCD24368637
CID:4777950
Update Time:2026-02-27

4-Fluoromethyl-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoromethyl-pyrimidine-5-carbonitrile
    • SB33525
    • 4-(Fluoromethyl)pyrimidine-5-carbonitrile
    • MDL: MFCD24368637
    • Inchi: 1S/C6H4FN3/c7-1-6-5(2-8)3-9-4-10-6/h3-4H,1H2
    • InChI Key: ITPQZSPYAQEUQC-UHFFFAOYSA-N
    • SMILES: FCC1C(C#N)=CN=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 150
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.6

4-Fluoromethyl-pyrimidine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-1g
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
1g
5512.28CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-5g
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
5g
22049.1CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-500mg
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
500mg
3180.16CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-1g
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
1g
¥5512.28 2025-01-20
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-5g
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
5g
¥22049.1 2025-01-20
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
70R0371-500mg
4-Fluoromethyl-pyrimidine-5-carbonitrile
1427195-11-6 98%
500mg
¥3180.16 2025-01-20

Additional information on 4-Fluoromethyl-pyrimidine-5-carbonitrile

Professional Introduction to 4-Fluoromethyl-pyrimidine-5-carbonitrile (CAS No. 1427195-11-6)

4-Fluoromethyl-pyrimidine-5-carbonitrile, with the chemical formula C₆H₃FN₂ and CAS number 1427195-11-6, is a significant intermediate in modern pharmaceutical synthesis. This compound has garnered considerable attention in the field of medicinal chemistry due to its versatile structural properties and potential applications in drug development. The presence of both a fluoromethyl group and a cyano group at the 4th and 5th positions of the pyrimidine ring, respectively, makes it a valuable building block for constructing complex molecular architectures.

The fluoromethyl substituent is particularly noteworthy because fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In particular, fluorine's ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity has made it a cornerstone in the design of novel therapeutic agents. The cyano group, on the other hand, introduces a polar character to the molecule, which can be beneficial for interactions with biological targets. Together, these functional groups provide a rich scaffold for medicinal chemists to explore.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated pyrimidines into drug candidates. One of the most compelling areas of investigation has been its application in antiviral and anticancer therapies. The pyrimidine core is a common motif in nucleoside analogs, which are known for their efficacy against various viral infections. By introducing fluorine and cyano groups, researchers aim to enhance the drug's ability to inhibit viral replication or tumor growth.

A particularly intriguing application of 4-Fluoromethyl-pyrimidine-5-carbonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Fluorinated pyrimidines have shown promise as kinase inhibitors due to their ability to bind tightly to the active sites of these enzymes. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit tyrosine kinases, which are overactive in many cancer types. The fluoromethyl group helps stabilize the binding interaction by forming favorable hydrogen bonds and hydrophobic interactions with the kinase active site.

The cyano group in 4-Fluoromethyl-pyrimidine-5-carbonitrile also contributes to its pharmacological potential. The cyano moiety can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are common in drug molecules. This flexibility allows chemists to modify the compound's properties while maintaining its core structure. Additionally, the electron-withdrawing nature of the cyano group can influence electronic distributions across the molecule, affecting its reactivity and biological activity.

Recent advances in synthetic chemistry have enabled more efficient routes to 4-Fluoromethyl-pyrimidine-5-carbonitrile. Transition-metal-catalyzed cross-coupling reactions have become particularly valuable tools for introducing fluorine atoms into organic molecules. These reactions often proceed under mild conditions and with high selectivity, making them ideal for pharmaceutical applications. Moreover, palladium-catalyzed reactions have been employed to form carbon-nitrogen bonds, allowing for the facile introduction of cyano groups at specific positions on the pyrimidine ring.

The importance of this compound is further underscored by its role in developing next-generation antiviral agents. Viruses such as influenza and hepatitis C have evolved resistance to existing treatments, necessitating the discovery of new drugs with novel mechanisms of action. Pyrimidine-based nucleoside analogs are among the most successful classes of antiviral drugs ever developed. By leveraging derivatives of 4-Fluoromethyl-pyrimidine-5-carbonitrile, researchers hope to create compounds that can overcome existing resistance mechanisms and provide more effective treatments.

In conclusion, 4-Fluoromethyl-pyrimidine-5-carbonitrile (CAS No. 1427195-11-6) represents a promising intermediate for pharmaceutical innovation. Its unique structural features—combining a fluoromethyl group with a cyano substituent—make it an ideal candidate for designing molecules with enhanced biological activity. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd